4-Methylbenzaldehyde
4-Methylbenzaldehyde
P-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 4-position. It has a role as a plant metabolite.
4-Methylbenzaldehyde is a natural product found in Artemisia minor, Gossypium hirsutum, and other organisms with data available.
4-Methylbenzaldehyde is a natural product found in Artemisia minor, Gossypium hirsutum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
104-87-0
VCID:
VC21111025
InChI:
InChI=1S/C8H8O/c1-7-2-4-8(6-9)5-3-7/h2-6H,1H3
SMILES:
CC1=CC=C(C=C1)C=O
Molecular Formula:
C8H8O
Molecular Weight:
120.15 g/mol
4-Methylbenzaldehyde
CAS No.: 104-87-0
Cat. No.: VC21111025
Molecular Formula: C8H8O
Molecular Weight: 120.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | P-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 4-position. It has a role as a plant metabolite. 4-Methylbenzaldehyde is a natural product found in Artemisia minor, Gossypium hirsutum, and other organisms with data available. |
|---|---|
| CAS No. | 104-87-0 |
| Molecular Formula | C8H8O |
| Molecular Weight | 120.15 g/mol |
| IUPAC Name | 4-methylbenzaldehyde |
| Standard InChI | InChI=1S/C8H8O/c1-7-2-4-8(6-9)5-3-7/h2-6H,1H3 |
| Standard InChI Key | FXLOVSHXALFLKQ-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C=O |
| Canonical SMILES | CC1=CC=C(C=C1)C=O |
| Boiling Point | 204 °C BP: 106 °C at 10 mm Hg 204.00 °C. @ 760.00 mm Hg |
| Colorform | COLORLESS LIQUID |
| Melting Point | -6 °C |
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